Cas no 823796-27-6 (4-Pyrimidinamine, N,N-dimethyl-5-(5-oxazolyl)-2-phenyl-)

• Product Name: 4-Pyrimidinamine, N,N-dimethyl-5-(5-oxazolyl)-2-phenyl-
• CAS No: 823796-27-6
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 692962
• PubChem ID: 59517576
• Update Time: 2025-04-19

4-Pyrimidinamine, N,N-dimethyl-5-(5-oxazolyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, N,N-dimethyl-5-(5-oxazolyl)-2-phenyl-
• N,N-dimethyl-5-(1,3-oxazol-5-yl)-2-phenylpyrimidin-4-amine
• DTXSID10732244
• N,N-Dimethyl-5-(oxazol-5-yl)-2-phenylpyrimidin-4-amine
• SCHEMBL12929830
• 823796-27-6

• Inchi： 1S/C15H14N4O/c1-19(2)15-12(13-9-16-10-20-13)8-17-14(18-15)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： XGMLUDUNZYAZHG-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1=CN=C(C2C=CC=CC=2)N=C1N(C)C

Computed Properties

• Exact Mass: 266.11676108g/mol
• Monoisotopic Mass: 266.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų